Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate

• IUPAC Name: ethyl 3-methyl-1-oxo-4H-1λ4,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C12H13NO3S/c1-3-16-12(14)11-8(2)13-9-6-4-5-7-10(9)17(11)15/h4-7,13H,3H2,1-2H3
• InChI Key: LICNNHIUDKUNBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=CC=CC=C2S1=O)C
• Molecular Formula: C12H13NO3S
• Molecular Weight: 251.30 g/mol

Description

Molecular Structure Analysis

The molecular formula of Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate is C12H13NO3S. The molecular weight is 251.3. The exact molecular structure would need to be determined through further analysis such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C12H13NO3S) and molecular weight (251.3). Additional properties such as melting point, boiling point, and density would need to be determined through further analysis.

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar heterocyclic system, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology .

Mode of Action

Indole derivatives, which are structurally related, are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect multiple biochemical pathways.

Result of Action

The wide range of biological activities associated with indole derivatives suggests that the compound could have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate in lab experiments is its versatility. This compound can be used in a variety of assays, including cell viability assays, apoptosis assays, and enzyme activity assays. Additionally, this compound is relatively easy to synthesize and has a high purity level. However, one limitation of using this compound in lab experiments is its potential toxicity. High concentrations of this compound may be toxic to cells, making it important to carefully control the concentration used in experiments.

Future Directions

There are a number of future directions for research on Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate. One area of interest is the development of this compound-based therapies for cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways. Finally, more research is needed to determine the optimal concentration of this compound for use in lab experiments and potential therapeutic applications.

Synthesis Methods

Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate can be synthesized using a variety of methods, including the reaction of 2-mercaptobenzoic acid with ethyl chloroformate and methyl isobutyrate in the presence of a base. The resulting product is then oxidized to form this compound. Other synthesis methods include the reaction of 2-aminobenzenethiol with ethyl chloroformate and isobutyric acid in the presence of a base.

Scientific Research Applications

Ethyl 3-methyl-1-oxo-1,4-dihydro-1lambda~4~,4-benzothiazine-2-carboxylate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have neuroprotective effects, making it a potential treatment option for neurodegenerative diseases such as Alzheimer's and Parkinson's.